N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide

• IUPAC Name: N-[(5-thiophen-2-ylpyridin-3-yl)methyl]-1H-indole-3-carboxamide
• InChI: InChI=1S/C19H15N3OS/c23-19(16-12-21-17-5-2-1-4-15(16)17)22-10-13-8-14(11-20-9-13)18-6-3-7-24-18/h1-9,11-12,21H,10H2,(H,22,23)
• InChI Key: YTDYLDASWRWOPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(=O)NCC3=CC(=CN=C3)C4=CC=CS4
• Molecular Formula: C19H15N3OS
• Molecular Weight: 333.4 g/mol

Description

N-{[5-(Thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide (TNIC) is a novel synthetic compound that has recently been studied for its potential biomedical applications. TNIC is a heterocyclic, nitrogen-containing compound with a thiophene ring fused to an indole ring. TNIC has been studied for its ability to modulate several biochemical pathways, including those related to inflammation, oxidative stress, and apoptosis. TNIC has been found to possess antioxidant, anti-inflammatory, and anti-apoptotic properties, which may be useful for treating a variety of diseases.

Scientific Research Applications

N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide has been studied for its potential applications in the biomedical field. In particular, N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide has been studied for its anti-inflammatory, antioxidant, and anti-apoptotic properties. N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide has been found to inhibit the production of pro-inflammatory cytokines and chemokines, as well as to reduce oxidative stress. N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide has also been found to inhibit apoptosis, which may be beneficial in the treatment of certain diseases.

Mechanism of Action

N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide has been found to modulate several biochemical pathways, including those related to inflammation, oxidative stress, and apoptosis. N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide has been found to inhibit the production of pro-inflammatory cytokines and chemokines, as well as to reduce oxidative stress. N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide has also been found to inhibit apoptosis by modulating the expression of several proteins involved in the apoptotic cascade.
Biochemical and Physiological Effects
N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide has been found to modulate several biochemical pathways, including those related to inflammation, oxidative stress, and apoptosis. N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide has been found to inhibit the production of pro-inflammatory cytokines and chemokines, as well as to reduce oxidative stress. N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide has also been found to inhibit apoptosis by modulating the expression of several proteins involved in the apoptotic cascade. Additionally, N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide has been found to possess anti-tumor and anti-metastatic properties, which may be beneficial in the treatment of certain types of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide in laboratory experiments include its low toxicity, its ability to modulate several biochemical pathways, and its low cost. The main limitation of using N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide in laboratory experiments is its instability in aqueous solutions, which may limit its use in certain types of experiments.

Future Directions

Future research on N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide could focus on its potential applications in the treatment of various diseases. In particular, further research could focus on the anti-tumor and anti-metastatic properties of N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide, as well as its ability to modulate the expression of certain proteins involved in the apoptotic cascade. Additionally, further research could focus on the development of more stable forms of N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide, which could be used in aqueous solutions. Other potential areas of research could include the development of N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide-based drugs and the exploration of its potential applications in the treatment of other diseases.

Synthesis Methods

N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide can be synthesized using a two-step method. The first step involves the reaction of 5-bromo-2-thiophenecarboxaldehyde with pyridine in the presence of a base to form 5-bromo-2-thiophene-3-pyridin-3-ylmethylene. The second step involves the reaction of the intermediate with indole-3-carboxylic acid in the presence of an acid to form N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide.